Cas no 6270-38-8 (5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE)

• Product Name: 5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE
• CAS No: 6270-38-8
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 843865
• PubChem ID: 234866
• Update Time: 2025-11-01

5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE Chemical and Physical Properties

Names and Identifiers

• 5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE
• AKOS000263761
• MFCD00704683
• SR-01000204654
• AE-848/09801038
• G23866
• J-516247
• 5-(4-Fluoro-phenyl)-5-methyl-imidazolidine-2,4-dione
• Oprea1_768627
• 5-(4-fluorophenyl)-5-methyl-2,4-imidazolidinedione
• NSC-35591
• SR-01000204654-1
• EN300-16728
• NSC35591
• 6270-38-8
• CS-0236066
• 428-22-8
• AKOS016377015
• Oprea1_499877
• Z56758225
• SCHEMBL542586

• Inchi： 1S/C10H9FN2O2/c1-10(8(14)12-9(15)13-10)6-2-4-7(11)5-3-6/h2-5H,1H3,(H2,12,13,14,15)
• InChI Key： HJCCCQPVRYYYMJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C)C(NC(N1)=O)=O

Computed Properties

• Exact Mass: 208.06487
• Monoisotopic Mass: 208.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE

Introduction to 5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE (CAS No. 6270-38-8)

5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE, identified by its Chemical Abstracts Service (CAS) number 6270-38-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the imidazolidine class, characterized by a six-membered ring containing two nitrogen atoms and a methyl group at the 5-position. The presence of a 4-fluorophenyl substituent at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The compound’s molecular structure, featuring a conjugated system between the imidazolidine ring and the aromatic 4-fluorophenyl moiety, contributes to its reactivity and potential biological activity. This structural feature has garnered attention in recent years due to its role as a key intermediate in synthesizing novel therapeutic agents. The fluorine atom at the para position of the phenyl ring enhances lipophilicity and metabolic stability, which are critical factors in pharmaceutical design.

In contemporary pharmaceutical research, 5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE has been explored for its potential applications in treating various diseases. Studies have demonstrated its utility as a precursor in the synthesis of kinase inhibitors, which are pivotal in oncology research. The imidazolidine core is particularly interesting because it can mimic natural product scaffolds, providing a versatile platform for medicinal chemists to develop targeted therapies.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that the fluorophenyl group can modulate binding interactions with biological targets, potentially improving drug efficacy and selectivity. These insights have driven interest in optimizing analogs of 5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE for specific therapeutic applications.

The pharmaceutical industry has also leveraged this compound in the development of anti-inflammatory agents. The structural motif of imidazolidine-2,4-dione is known to exhibit inhibitory activity against various inflammatory enzymes. By incorporating a fluorophenyl substituent, researchers have been able to fine-tune the pharmacokinetic properties of derived compounds, enhancing their therapeutic potential.

Moreover, synthetic methodologies involving 5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE have seen considerable innovation. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings, have enabled efficient functionalization of the aromatic ring. These techniques have allowed for the introduction of diverse substituents, expanding the chemical space available for drug discovery.

Another area where this compound has made an impact is in materials science. The unique electronic properties of 5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE make it a candidate for developing organic semiconductors and light-emitting diodes (OLEDs). Researchers have investigated its potential as a building block for conjugated polymers that exhibit high charge carrier mobility and luminescence efficiency.

The environmental impact of synthesizing and utilizing 5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE has also been examined. Green chemistry principles have guided efforts to develop more sustainable synthetic routes, minimizing waste and reducing energy consumption. Such initiatives align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion, 5-(4-FLUOROPHENYL)-5-METHYLIMIDAZOLIDINE-2,4-DIONE (CAS No. 6270-38-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative therapeutics and advanced materials. As scientific understanding evolves, this compound will likely continue to play a crucial role in shaping future medical and technological advancements.